Cas no 2171750-98-2 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-({5-hydroxyspiro2.3hexan-1-yl}carbamoyl)propanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-({5-hydroxyspiro2.3hexan-1-yl}carbamoyl)propanoic acid
• CAS No: 2171750-98-2
• MF: C₂₅H₂₆N₂O₆
• MW: 450.483747005463
• CID: 6052162
• PubChem ID: 165580754
• Update Time: 2025-06-08

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-({5-hydroxyspiro2.3hexan-1-yl}carbamoyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-({5-hydroxyspiro2.3hexan-1-yl}carbamoyl)propanoic acid
• 2171750-98-2
• EN300-1562952
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-({5-hydroxyspiro[2.3]hexan-1-yl}carbamoyl)propanoic acid

• Inchi： 1S/C25H26N2O6/c28-14-10-25(11-14)12-21(25)27-23(31)20(9-22(29)30)26-24(32)33-13-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-8,14,19-21,28H,9-13H2,(H,26,32)(H,27,31)(H,29,30)
• InChI Key： BEMJXBPRJLGUFE-UHFFFAOYSA-N
• SMILES： OC1CC2(C1)CC2NC(C(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 450.17908655g/mol
• Monoisotopic Mass: 450.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 759
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 125Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-({5-hydroxyspiro2.3hexan-1-yl}carbamoyl)propanoic acid

Comprehensive Analysis of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-({5-hydroxyspiro2.3hexan-1-yl}carbamoyl)propanoic acid (CAS No. 2171750-98-2)

In the rapidly evolving field of peptide synthesis and bioconjugation chemistry, the compound 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-({5-hydroxyspiro2.3hexan-1-yl}carbamoyl)propanoic acid (CAS No. 2171750-98-2) has garnered significant attention due to its unique structural features and versatile applications. This Fmoc-protected amino acid derivative is particularly valued for its role in solid-phase peptide synthesis (SPPS), where it serves as a critical building block for constructing complex peptide-based therapeutics and biomaterials.

The molecular structure of this compound integrates a spirocyclic scaffold with a hydroxyl group, offering enhanced stability and solubility in organic solvents—a property highly sought after in drug discovery and biopharmaceutical development. Researchers are increasingly exploring its potential in targeted drug delivery systems, leveraging its ability to form stable amide bonds with peptide backbones while maintaining biocompatibility. Recent studies highlight its utility in designing enzyme-responsive prodrugs, addressing challenges like controlled release and tissue specificity.

From a synthetic chemistry perspective, the Fmoc group in this compound facilitates orthogonal deprotection strategies, a feature critical for multi-step peptide assembly. Its compatibility with automated synthesizers has made it a staple in high-throughput screening (HTS) workflows. Furthermore, the 5-hydroxyspiro[2.3]hexane moiety introduces conformational constraints, which are pivotal for modulating peptide secondary structures and improving metabolic stability—an area of intense research in GPCR-targeted therapies.

In the context of green chemistry, this compound aligns with the growing demand for sustainable synthetic routes. Its efficient coupling efficiency minimizes waste generation, resonating with the pharmaceutical industry’s shift toward eco-friendly manufacturing. Analytical techniques such as HPLC-MS and NMR spectroscopy are routinely employed to validate its purity, ensuring compliance with GMP standards for clinical-grade applications.

Emerging trends in precision medicine have further amplified interest in this compound. Its modular design allows for seamless integration into antibody-drug conjugates (ADCs) and peptide-drug hybrids, addressing unmet needs in oncology and autoimmune diseases. Notably, its low immunogenicity profile makes it a candidate for next-generation biologics, as evidenced by its inclusion in several preclinical pipelines.

For researchers navigating structure-activity relationship (SAR) studies, this compound offers a balance between steric hindrance and reactivity, enabling fine-tuning of pharmacokinetic properties. Its carboxylic acid terminus also permits further functionalization via click chemistry or cross-coupling reactions, expanding its utility in chemical biology tool development.

As the scientific community continues to explore bioorthogonal chemistry and artificial intelligence-driven drug design, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-({5-hydroxyspiro2.3hexan-1-yl}carbamoyl)propanoic acid stands out as a versatile scaffold. Its dual functionality—combining Fmoc protection with a spirocyclic pharmacophore—positions it at the forefront of innovations in therapeutic peptide engineering and material science.